Cas no 177564-61-3 (Cyclopropanecarboxylicacid, 2-fluoro-, propyl ester, (1R-cis)- (9CI))

Cyclopropanecarboxylicacid, 2-fluoro-, propyl ester, (1R-cis)- (9CI) structure
177564-61-3 structure
Product name:Cyclopropanecarboxylicacid, 2-fluoro-, propyl ester, (1R-cis)- (9CI)
CAS No:177564-61-3
MF:C7H11FO2
MW:146.159446001053
CID:112662
PubChem ID:11105497

Cyclopropanecarboxylicacid, 2-fluoro-, propyl ester, (1R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylicacid, 2-fluoro-, propyl ester, (1R-cis)- (9CI)
    • Cyclopropanecarboxylic acid, 2-fluoro-, propyl ester, (1R-cis)- (9CI)
    • 177564-61-3
    • Propyl (1R,2R)-2-fluorocyclopropane-1-carboxylate
    • Inchi: InChI=1S/C7H11FO2/c1-2-3-10-7(9)5-4-6(5)8/h5-6H,2-4H2,1H3
    • InChI Key: IKWJPUDPGPUZQK-UHFFFAOYSA-N
    • SMILES: CCCOC(C1CC1F)=O

Computed Properties

  • Exact Mass: 146.07433
  • Monoisotopic Mass: 146.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 1.5

Experimental Properties

  • PSA: 26.3

Recommend Articles

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd